ethyl 7-(1H-indol-3-yl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 7-(1H-indol-3-yl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H16N6O2/c1-3-24-15(23)13-9(2)18-16-19-20-21-22(16)14(13)11-8-17-12-7-5-4-6-10(11)12/h4-8,14,17H,3H2,1-2H3,(H,18,19,21)
• InChI Key: BVCNKRJXIKBXDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=NN=NN2C1C3=CNC4=CC=CC=C43)C
• Molecular Formula: C16H16N6O2
• Molecular Weight: 324.34 g/mol

Description

Ethyl 7-(1H-indol-3-yl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C16H16N6O2 and its molecular weight is 324.34 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 7-(1H-indol-3-yl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate is 324.13347377 g/mol and the complexity rating of the compound is 539. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality ethyl 7-(1H-indol-3-yl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 7-(1H-indol-3-yl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

This compound is a derivative of dihydrotetrazolopyrimidine, synthesized using a Biginelli reaction. The molecular structure is characterized by various spectroscopic methods such as FTIR, HRESI-MS, 1H- and 13C-NMR, and 2D NMR. This detailed structural analysis is crucial for understanding its chemical properties and potential applications in various fields (Suwito et al., 2018).

Anticancer and α-Glucosidase Inhibition

A series of dihydrotetrazolopyrimidine derivatives, including Ethyl 7-(1H-indol-3-yl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate, were prepared and showed promising anti-proliferative activities against cancer cell lines like 4T1 and HeLa. These compounds induced apoptotic cell death, demonstrating potential as anticancer agents. Additionally, some derivatives exhibited significant inhibitory activity against α-glucosidase, surpassing the activity of quercetin, a known inhibitor (Suwito et al., 2023).

DNA Binding and Cytotoxicity in Copper(II) Complexes

When used in N-benzoylated mononuclear copper(II) complexes, this compound's derivatives have shown the ability to bind with calf thymus DNA (CT–DNA) through groove mode binding. This interaction has been confirmed through molecular docking studies. Additionally, the cytotoxicity activity of these complexes was examined on various cancerous cell lines (lung, cervical, colon), indicating their potential in cancer treatment (Haleel et al., 2019).

Tuberculostatic Activity

Structural analogs of Ethyl 7-(1H-indol-3-yl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate have been synthesized and evaluated for their tuberculostatic activity. The synthesis involved three-component condensations, and the structure-activity relations were analyzed, showing potential in treating tuberculosis (Titova et al., 2019).

Antimicrobial Activity

Derivatives of this compound have been synthesized and tested for antimicrobial activity. These compounds were confirmed by IR spectroscopy and PMR spectrometry, indicating their potential in antimicrobial applications (Gein et al., 2009).